Cas no 568-99-0 (9,10-Anthracenedione, 2-amino-1-hydroxy-)

• Product name: 9,10-Anthracenedione, 2-amino-1-hydroxy-
• CAS No: 568-99-0
• MF: C₁₄H₉NO₃
• MW: 239.22616
• CID: 347463
• PubChem ID: 15570414

9,10-Anthracenedione, 2-amino-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2-amino-1-hydroxy-
• 2-amino-1-hydroxy-anthraquinone
• 568-99-0
• SCHEMBL397172
• 2-AMINO-1-HYDROXYANTHRACENE-9,10-DIONE
• amino-9-hydroxy-1,10-anthraquinone
• 1-hydroxy-aminoanthraquinone
• WBBFBHOZKCHJHN-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H9NO3/c15-10-6-5-9-11(14(10)18)13(17)8-4-2-1-3-7(8)12(9)16/h1-6,18H,15H2
• InChI Key： WBBFBHOZKCHJHN-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C(=O)C3C(C2=O)=CC=CC=3)C=1O

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 80.39